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Compound of Interest

Compound Name: n-Ethyl-2-hydroxyacetamide

CAS No.: 66223-75-4

Cat. No.: B110698 Get Quote

Executive Summary
N-Ethyl-2-hydroxyacetamide (NEHA) (CAS: 66223-75-4) is a bifunctional building block

featuring a secondary amide and a primary hydroxyl group. While traditionally used as an

intermediate for heterocyclic synthesis (e.g., oxazolones, triazoles) and histone deacetylase

(HDAC) inhibitors, NEHA is gaining attention as a bio-renewable, polar aprotic solvent

alternative to NMP and DMF.

This guide details a continuous flow protocol for the synthesis of NEHA via the aminolysis of

ethyl glycolate. Transitioning this chemistry from batch to flow offers three critical advantages:

Safety: Safe handling of volatile ethylamine in a closed system.

Atom Economy: Solvent-free or high-concentration processing capabilities.

Scalability: Direct path to kilogram-scale production for "Green Solvent" applications.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]
[9][10]
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Property Data
Relevance to Flow
Chemistry

IUPAC Name N-Ethyl-2-hydroxyacetamide -

Structure Bifunctional nucleophile

Molecular Weight 103.12 g/mol
Low MW, favorable for solvent

use

Physical State
Liquid/Low-melting solid (mp

38-40°C)
Requires heated lines if neat

Boiling Point ~238°C
High boiling point (good

solvent window)

Solubility
Water, Alcohols, Polar

Organics

Miscible with standard flow

solvents

Protocol A: Continuous Flow Synthesis of NEHA
Objective: Synthesize NEHA via the nucleophilic acyl substitution of ethyl glycolate with

ethylamine.

Reaction Scheme
Experimental Setup

Reactor System: Mesoscale Flow Reactor (e.g., Vapourtec R-Series or equivalent).

Reactor Type: 10 mL PFA Coil Reactor (perfluoralkoxy alkane) to resist basic amines.

Pumps: Dual piston pumps (acid resistant).

Back Pressure Regulator (BPR): 75 psi (5 bar) to maintain liquid phase at elevated

temperatures.

Reagent Preparation
Feed A (Substrate): Ethyl glycolate (Neat or 5.0 M in MeOH). Note: Neat operation is

preferred for green metrics but requires viscosity management.
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Feed B (Reagent): Ethylamine (2.0 M in MeOH or 70 wt% aq. solution).

Step-by-Step Methodology
System Priming: Flush the reactor with Methanol (MeOH) at 1.0 mL/min to remove air and

equilibrate pressure.

Thermal Equilibration: Set the reactor coil temperature to 60°C. Allow 10 minutes for

stabilization.

Flow Rate Calculation:

Target Residence Time (

): 20 minutes.

Total Flow Rate (

):

.

Stoichiometry: 1.2 equivalents of Ethylamine.

Set Pump A (Ester) to 0.23 mL/min.

Set Pump B (Amine) to 0.27 mL/min.

Execution: Switch valves from Solvent to Reagent. Collect the steady-state output after 2

reactor volumes (40 mins).

Workup: The output stream contains NEHA, Ethanol (byproduct), and excess Ethylamine.

Green Advantage:[1] Concentrate the stream under reduced pressure. Ethanol and

Ethylamine are volatile and recycled. The residue is pure NEHA.

Optimization Data (Temperature vs. Conversion)
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Temperature
(°C)

Residence
Time (min)

Conversion
(%)

Yield (%) Notes

25 20 45 42 Too slow at RT

40 20 78 75
Moderate

conversion

60 20 >99 96
Optimal

Condition

80 10 >99 94
Accelerated rate;

minor darkening

Protocol B: Telescoped Heterocycle Synthesis
(Oxazoline Formation)
Objective: Utilize the freshly synthesized NEHA in a second downstream reactor to form an

oxazoline derivative (cyclodehydration), demonstrating its utility as a scaffold.

Mechanism: The hydroxyl group of NEHA attacks an electrophile (or undergoes dehydration) to

close the ring.

Workflow Logic
Reactor 1 (Synthesis): Generates NEHA (as described above).

Inline Purification (Optional): A membrane separator removes gaseous ethylamine if

necessary.

Reactor 2 (Cyclization): The NEHA stream is mixed with a cyclization agent (e.g., Burgess

reagent or TsCl/Base) to form 2-ethyl-2-oxazoline derivatives (theoretical model).

Visualization of Workflow
The following diagram illustrates the telescoped process, highlighting the transition from raw

materials to the heterocyclic target.
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Feed Stocks

Ethyl Glycolate
(Feed A)

T-Mixer
(Mixing)

Ethylamine
(Feed B)

Reactor 1: Amidation
60°C | 20 min | PFA Coil

Intermediate:
N-Ethyl-2-hydroxyacetamide

 >99% Conv.

Reactor 2: Cyclization
80°C | 15 min | SS CoilCyclization Agent

(e.g., TsCl/TEA)

Final Product:
Oxazoline Derivative

Click to download full resolution via product page

Caption: Telescoped flow synthesis: Amidation of ethyl glycolate followed by downstream

cyclization.

Scientific Validation & Troubleshooting
Mechanistic Insight
The synthesis of NEHA proceeds via a B_{AC}2 mechanism (Base-catalyzed Acyl-Oxygen

cleavage). Ethylamine acts as a hard nucleophile attacking the carbonyl carbon of ethyl

glycolate.

Why Flow? The reaction is exothermic. In batch, adding ethylamine to ester can cause

temperature spikes, leading to impurity formation (O-acylation vs N-acylation). The high

surface-to-volume ratio of the flow reactor dissipates this heat instantly, ensuring exclusive

N-acylation (selectivity).

Troubleshooting Guide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b110698?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Probable Cause Corrective Action

Low Conversion
Residence time too short or T

too low.

Increase T to 70°C or reduce

flow rate.

Reactor Clogging NEHA crystallization (if neat).

Ensure system T > 40°C

(above mp of NEHA). Use

MeOH co-solvent.

Pressure Fluctuation Ethylamine outgassing.
Increase BPR to 100 psi (7

bar). Ensure feed is degassed.

Yellow Discoloration Oxidation of amine.
Purge feeds with

Nitrogen/Argon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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